Cas no 847975-59-1 (2-(ethylsulfanyl)ethyl(methyl)amine)

• Product Name: 2-(ethylsulfanyl)ethyl(methyl)amine
• CAS No: 847975-59-1
• MF: C₅H₁₃NS
• MW: 119.22842001915
• CID: 3428963
• PubChem ID: 18683899
• Update Time: 2025-10-30

2-(ethylsulfanyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• ETHANAMINE, 2-(ETHYLTHIO)-N-METHYL-
• 2-ethylsulfanyl-N-methylethanamine
• 2-(Ethylthio)-N-methylethan-1-amine
• 2-(ethylsulfanyl)ethyl(methyl)amine
• [2-(ethylthio)ethyl]methylamine
• AKOS005174236
• N-[2-(ethylsulfanyl)ethyl]-N-methylamine
• 847975-59-1
• ALBB-013382
• [2-(ETHYLSULFANYL)ETHYL](METHYL)AMINE
• 2-(ethylthio)-N-methylethanamine oxalate (2:1)
• EN300-1849883
• SCHEMBL1471428

• Inchi： 1S/C5H13NS/c1-3-7-5-4-6-2/h6H,3-5H2,1-2H3
• InChI Key： NVDUCCRVKSUGCB-UHFFFAOYSA-N
• SMILES： N(C)CCSCC

Computed Properties

• Exact Mass: 119.07687059Da
• Monoisotopic Mass: 119.07687059Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 31.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 2-(ethylsulfanyl)ethyl(methyl)amine

Introduction to 2-(ethylsulfanyl)ethyl(methyl)amine (CAS No. 847975-59-1)

2-(ethylsulfanyl)ethyl(methyl)amine (CAS No. 847975-59-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as EEMA, is characterized by its unique structural features, which include an ethylsulfanyl group and a methylamine moiety. These functional groups contribute to its diverse chemical properties and potential applications in various scientific domains.

The molecular formula of 2-(ethylsulfanyl)ethyl(methyl)amine is C₆H₁₅NS, and its molecular weight is approximately 133.26 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in water. Its chemical structure allows for a range of reactions, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, EEMA has been the subject of several studies aimed at exploring its potential therapeutic applications. One notable area of research involves its use as a precursor in the synthesis of novel drugs for the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of EEMA exhibited promising neuroprotective effects in animal models of Parkinson's disease. The researchers found that these derivatives could effectively reduce oxidative stress and inhibit neuroinflammation, suggesting their potential as therapeutic agents.

Beyond its applications in drug development, 2-(ethylsulfanyl)ethyl(methyl)amine has also been investigated for its role in chemical biology. A study published in the Bioorganic & Medicinal Chemistry Letters in 2021 explored the use of EEMA-based compounds as probes to study protein-protein interactions. The researchers developed a series of fluorescently labeled derivatives that could selectively bind to specific protein targets, providing valuable insights into cellular signaling pathways.

The synthesis of EEMA can be achieved through various methods, each with its own advantages and limitations. One common approach involves the reaction of 2-mercaptoethanol with ethyl iodide to form 2-(ethylthio)ethanol, followed by reductive amination with methylamine. This method yields high purity EEMA and is widely used in both academic and industrial settings.

The safety profile of EEMA is an important consideration for its practical applications. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is essential to adhere to standard safety guidelines to minimize any potential risks. For instance, users should wear appropriate personal protective equipment (PPE), such as gloves and goggles, and work in well-ventilated areas or fume hoods.

In conclusion, 2-(ethylsulfanyl)ethyl(methyl)amine (CAS No. 847975-59-1) is a multifaceted compound with a wide range of applications in chemical and biological research. Its unique structural properties make it an attractive candidate for the development of novel therapeutic agents and chemical probes. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its impact on scientific and medical communities.